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Introduction

Ammonium dihydrogen phosphate (NHsH2PO4), commonly known as ADP, is a nonlinear
optical crystal that exhibits significant potential for frequency conversion applications,
particularly in the generation of third harmonic frequencies. A member of the potassium
dihydrogen phosphate (KDP) family of crystals, ADP possesses a large nonlinear optical
coefficient, a high laser-induced damage threshold (LIDT), and favorable growth
characteristics, making it a compelling material for use in high-power laser systems.[1][2] This
application note provides a comprehensive overview of the properties of ADP and its
application in third harmonic generation (THG), including detailed experimental protocols and
performance data. The high conversion efficiencies achievable with ADP make it a promising
alternative to more commonly used crystals like KDP and deuterated KDP (DKDP), especially
in demanding applications such as inertial confinement fusion (ICF).[1][2][3]

Physical and Optical Properties of ADP

ADP crystallizes in a tetragonal system and is transparent from the ultraviolet to the near-
infrared region of the electromagnetic spectrum. Its nonlinear optical properties are central to
its utility in frequency conversion. A key advantage of ADP is its high laser-induced damage
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threshold, which is reported to be up to 3.5 times larger than that of DKDP.[1] The material also
boasts a larger nonlinear optical coefficient compared to KDP.[2]

Third Harmonic Generation with ADP

Third harmonic generation is a nonlinear optical process where three photons of the same
frequency interact with a nonlinear material to generate a new photon with three times the
energy, and therefore three times the frequency and one-third the wavelength of the initial
photons. The efficiency of this process is highly dependent on the phase matching between the
fundamental and the generated third harmonic wave.

ADP has demonstrated high efficiencies for THG, with some studies reporting conversion
efficiencies exceeding 50%.[1][3] This makes it a highly effective material for generating high-
energy ultraviolet (UV) radiation from a near-infrared laser source, such as a Nd:YAG laser at
1064 nm to produce a 355 nm beam.

Phase Matching in ADP

Achieving efficient THG requires fulfilling the phase-matching condition, where the wave vector
of the generated third harmonic wave is equal to the sum of the wave vectors of the
fundamental waves.[4][5][6] This is typically achieved by carefully orienting the ADP crystal with
respect to the incident laser beam to take advantage of its birefringent properties. The phase-
matching condition can be sensitive to temperature and the angle of incidence of the laser
beam.[1][7]

Experimental Protocols
Crystal Preparation and Mounting

o Crystal Selection: Obtain a high-quality, single-crystal ADP with the desired orientation for
Type | or Type Il phase matching for the specific fundamental wavelength being used. The
crystal faces should be polished to a high optical quality to minimize scattering losses.

o Cleaning: Clean the crystal surfaces using a non-abrasive method, such as blowing with
clean, dry air or nitrogen, followed by a gentle wipe with a lint-free cloth dampened with a
suitable solvent (e.g., spectral grade methanol or isopropanol).
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e Mounting: Mount the crystal in a precision rotation stage that allows for fine adjustment of the
angle of incidence in both the horizontal and vertical planes. This is crucial for achieving and
optimizing the phase-matching condition. For temperature-sensitive applications, the crystal
mount should be integrated with a temperature control system.

Experimental Setup for Third Harmonic Generation

A typical experimental setup for THG involves a cascaded process where second harmonic
generation (SHG) is first achieved, and then the fundamental and second harmonic beams are
mixed to produce the third harmonic.

o Laser Source: A high-power, pulsed laser with good beam quality, such as a Q-switched
Nd:YAG laser, is used as the fundamental source.

e Second Harmonic Generation: The fundamental beam is first passed through a SHG crystal
(which can also be ADP or another suitable crystal like KDP) to generate the second
harmonic.

o Polarization Control: A half-wave plate is used to control the polarization of the fundamental
beam to achieve the desired phase-matching condition in both the SHG and THG crystals.

e Focusing: A lens is used to focus the co-propagating fundamental and second harmonic
beams into the ADP crystal for THG.

e THG Crystal: The ADP crystal is placed at the focal point of the lens and its orientation is
finely adjusted to maximize the THG output.

 Filtering and Detection: After the ADP crystal, a set of dichroic mirrors or filters is used to
separate the third harmonic beam from the residual fundamental and second harmonic
beams. The power or energy of the third harmonic beam is then measured using a suitable
detector, such as a photodiode or a power meter.

Data Presentation

The performance of ADP in third harmonic generation can be quantified by several key
parameters. The following table summarizes typical values found in the literature.
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Property Value Units Notes
Nonlinear Optical Larger than that of
o 0.4701 pm/V
Coefficient (dss) KDP (0.39 pm/V).[2]
Laser-Induced Varies with crystal
Damage Threshold ~3.5x that of DKDP - growth and sample
(LIDT) thickness.[1]
Dependent on input
THG Conversion laser intensity and
. > 50 % .
Efficiency phase-matching
conditions.[1][3]
] Requires stable
Angular Bandwidth Narrower than KDP degrees o
angular positioning.[1]
Requires stable
Temperature
) Narrower than KDP °C temperature control.
Bandwidth
[1]
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Caption: Experimental workflow for third harmonic generation using an ADP crystal.
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Caption: Principle of phase matching for third harmonic generation in a nonlinear crystal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9313513/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9313513/
https://repositorium.uminho.pt/server/api/core/bitstreams/3dd19847-4730-4575-9201-8b478a7a633b/content
https://opg.optica.org/ome/viewmedia.cfm?uri=ome-7-11-4050&html=true
https://www.benchchem.com/product/b045959#ammonium-dihydrogen-phosphate-for-third-harmonic-generation
https://www.benchchem.com/product/b045959#ammonium-dihydrogen-phosphate-for-third-harmonic-generation
https://www.benchchem.com/product/b045959#ammonium-dihydrogen-phosphate-for-third-harmonic-generation
https://www.benchchem.com/product/b045959#ammonium-dihydrogen-phosphate-for-third-harmonic-generation
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b045959?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

